Cas no 1159982-76-9 (pyrazolo1,5-apyrimidin-2-amine)

pyrazolo1,5-apyrimidin-2-amine structure
1159982-76-9 structure
Product Name:pyrazolo1,5-apyrimidin-2-amine
CAS No:1159982-76-9
MF:C6H6N4
MW:134.13863992691
MDL:MFCD11215401
CID:4574174
PubChem ID:45602167
Update Time:2024-03-01

pyrazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • pyrazolo[1,5-a]pyrimidin-2-amine
    • pyrazolo1,5-apyrimidin-2-amine
    • MDL: MFCD11215401
    • Inchi: 1S/C6H6N4/c7-5-4-6-8-2-1-3-10(6)9-5/h1-4H,(H2,7,9)
    • InChI Key: KBFZCYFAUHHOHW-UHFFFAOYSA-N
    • SMILES: C12=CC(N)=NN1C=CC=N2

Computed Properties

  • Exact Mass: 134.059
  • Monoisotopic Mass: 134.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2A^2
  • XLogP3: 0

pyrazolo1,5-apyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB552002-100 mg
Pyrazolo[1,5-a]pyrimidin-2-amine; .
1159982-76-9
100MG
€281.90 2022-03-01
abcr
AB552002-250 mg
Pyrazolo[1,5-a]pyrimidin-2-amine; .
1159982-76-9
250MG
€381.10 2022-03-01
abcr
AB552002-500 mg
Pyrazolo[1,5-a]pyrimidin-2-amine; .
1159982-76-9
500MG
€528.40 2022-03-01
abcr
AB552002-1 g
Pyrazolo[1,5-a]pyrimidin-2-amine; .
1159982-76-9
1g
€676.70 2022-03-01
Enamine
EN300-179848-0.05g
pyrazolo[1,5-a]pyrimidin-2-amine
1159982-76-9 95%
0.05g
$520.0 2023-09-19
Enamine
EN300-179848-0.1g
pyrazolo[1,5-a]pyrimidin-2-amine
1159982-76-9 95%
0.1g
$679.0 2023-09-19
Enamine
EN300-179848-0.25g
pyrazolo[1,5-a]pyrimidin-2-amine
1159982-76-9 95%
0.25g
$969.0 2023-09-19
Enamine
EN300-179848-0.5g
pyrazolo[1,5-a]pyrimidin-2-amine
1159982-76-9 95%
0.5g
$1527.0 2023-09-19
Enamine
EN300-179848-1.0g
pyrazolo[1,5-a]pyrimidin-2-amine
1159982-76-9 95%
1g
$1958.0 2023-05-20
Enamine
EN300-179848-2.5g
pyrazolo[1,5-a]pyrimidin-2-amine
1159982-76-9 95%
2.5g
$3837.0 2023-09-19
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